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Compound of Interest

Compound Name: (Sar1,Gly8)-Angiotensin II

CAS No.: 51887-62-8

Cat. No.: B1408576

Get Quote

Executive Summary & Biological Context
(Sar1,Gly8)-Angiotensin II is a potent, bioactive peptide analog of Angiotensin II. Functionally,

it acts as a competitive antagonist at the Angiotensin II Type 1 (AT1) receptor.[1] While often

classified under GHS (Globally Harmonized System) as "non-hazardous" in terms of acute

chemical toxicity (e.g., flammability, corrosivity), its specific biological activity mandates that it

be handled with the rigor reserved for pharmacologically active substances (APIs).

Core Safety Directive: Do not dispose of this compound via municipal drains or standard office

trash. Even in small quantities, bioactive peptides can persist in water systems or present

unintended exposure risks. The disposal pathway must ensure complete denaturation and

incineration.

Physicochemical & Safety Profile
Understanding the stability of the molecule is crucial for selecting the correct disposal method.
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Property Data Implications for Disposal

Sequence Sar-Arg-Val-Tyr-Ile-His-Pro-Gly

Peptide bonds are susceptible

to hydrolysis; aromatic

residues (Tyr, His) are

oxidation-prone.

Bioactivity AT1 Receptor Antagonist

Must be deactivated before

release; treat as

pharmaceutical waste.

Solubility
Soluble in water, dilute acid

(acetic acid)

High mobility in water systems;

strictly no drain disposal.

Thermal Stability
Lyophilized: Stable at

-20°CSolution: Labile

Incineration (>800°C)

guarantees destruction.

Reactivity Sensitive to strong oxidizers

Compatible with bleach

(sodium hypochlorite) for

surface decontamination.

Personal Protective Equipment (PPE) Matrix
Before initiating any disposal or cleanup procedure, ensure the following barrier protection is in

place.

Respiratory: N95 or P100 respirator if handling lyophilized powder outside a biosafety

cabinet/fume hood to prevent inhalation of bioactive dust.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double gloving recommended for

concentrated stocks.

Ocular: Chemical splash goggles.

Clothing: Standard laboratory coat with closed cuffs; long pants; closed-toe shoes.

Step-by-Step Disposal Protocols
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A. Solid Waste (Lyophilized Powder, Vials, Contaminated
Solids)
Objective: Containment and destruction via incineration.

Primary Containment:

Cap the original vial tightly.[2]

If the vial is empty but contains residue, do not rinse it into the sink. Treat the vial itself as

hazardous waste.

Place the vial (or contaminated weigh boats/pipette tips) into a clear, sealable

polyethylene bag (ziplock style).

Secondary Containment:

Place the sealed bag into the laboratory's designated Solid Chemical Waste Drum or

Pharmaceutical Waste Container.

Labeling: Ensure the tag reads: "Bioactive Peptide Waste: (Sar1,Gly8)-Angiotensin II.
DO NOT RECYCLE."

Final Disposal:

Hand over to your institution's EHS (Environmental Health & Safety) department for high-

temperature incineration.

B. Liquid Waste (Stock Solutions, Assay Buffers)
Objective: Chemical deactivation followed by sequestration.

Segregation:

Do not mix with halogenated solvents or heavy metals. Keep in a dedicated "Aqueous

Bioactive Waste" container.

Deactivation (Optional but Recommended for Benchtop Safety):
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For dilute assay waste (< 1 mg total peptide), add Sodium Hypochlorite (Bleach) to a final

concentration of 10% (v/v).

Allow to sit for 30 minutes. The oxidative power of bleach will cleave the peptide bonds

and modify the Tyrosine/Histidine residues, reducing bioactivity.

Note: Even after bleaching, the solution must go to chemical waste, not the drain.

Collection:

Pour into a High-Density Polyethylene (HDPE) waste carboy.

Labeling:"Aqueous Waste with Bioactive Peptides. pH ~10 (if bleached)."

Visualized Workflows
Diagram 1: Disposal Decision Tree
This logic flow ensures no bioactive material enters the municipal water supply.
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Caption: Decision matrix for segregating and processing (Sar1,Gly8)-Angiotensin II waste

streams to ensure environmental isolation.

Diagram 2: Spill Response Protocol
Immediate actions to take in the event of accidental release.

Spill Detected Assess Hazard
(Bioactive Dust?)

Don PPE
(Gloves, Goggles, N95) Spill Type?

Powder Spill

Liquid Spill

Cover with wet paper towel
(Prevent Dust)

Do NOT sweep dry

Absorb with pads/vermiculite

Clean area with
10% Bleach Solution Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency response protocol prioritizing containment of bioactive dust and chemical

neutralization.

Regulatory Compliance & Classification
While (Sar1,Gly8)-Angiotensin II is not typically listed on the EPA's RCRA "P-list" (acutely

hazardous wastes) or "U-list" (toxic wastes), best practice in pharmaceutical development

dictates treating it as Non-RCRA Regulated Chemical Waste with a specific flag for Bioactivity.

US EPA: Dispose of in accordance with 40 CFR 261 (Identification and Listing of Hazardous

Waste).

European Waste Catalogue (EWC): Classify under 18 01 06 (chemicals consisting of or

containing dangerous substances).

Storage for Disposal: Until pickup, store waste containers in a satellite accumulation area.

Ensure containers are closed (not just capped) and secondary containment is used to prevent

leaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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